Cas no 79851-60-8 (Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate)

• Product Name: Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate
• CAS No: 79851-60-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1799025
• PubChem ID: 12742668
• Update Time: 2025-04-21

Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate
• ethyl 2-ethyl-4-methyloxazole-5-carboxylate
• 5-carbethoxy-2-ethyl-4-methyloxazole
• A839771
• BB 0238356
• KB-201351
• FT-0653543
• SBB069305
• G61766
• 2-ethyl-4-methyl-5-oxazolecarboxylic acid ethyl ester
• 79851-60-8
• STL388003
• AKOS014320725
• DB-319381
• DTXSID30508680

• Inchi： 1S/C9H13NO3/c1-4-7-10-6(3)8(13-7)9(11)12-5-2/h4-5H2,1-3H3
• InChI Key： MPYBVTXOEXOMKY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C)N=C1CC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų